Cas no 2137879-68-4 (2-(Difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline)

• Product Name: 2-(Difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline
• CAS No: 2137879-68-4
• MF: C₁₄H₂₀F₂N₂O
• MW: 270.318210601807
• CID: 5299422
• Update Time: 2025-06-08

2-(Difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline
• Benzenamine, 2-(difluoromethoxy)-4-(4,4-dimethyl-1-piperidinyl)-
• 2-(Difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline

• Inchi： 1S/C14H20F2N2O/c1-14(2)5-7-18(8-6-14)10-3-4-11(17)12(9-10)19-13(15)16/h3-4,9,13H,5-8,17H2,1-2H3
• InChI Key： XEJDTPCFWVEENI-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1)N1CCC(C)(C)CC1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 4
• Topological Polar Surface Area: 38.5

Additional information on 2-(Difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline

Introduction to 2-(Difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline (CAS No. 2137879-68-4)

2-(Difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline, identified by its CAS number 2137879-68-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a difluoromethoxy group and a piperidine moiety makes it an intriguing candidate for further investigation, particularly in the context of modulating biological pathways and developing novel therapeutic agents.

The difluoromethoxy group is a key structural element that contributes to the compound's reactivity and interaction with biological targets. This group is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in the design of small-molecule drugs. In contrast, the 4,4-dimethylpiperidine ring provides steric hindrance and improves solubility, which are critical factors for drug-like properties. The combination of these features suggests that 2-(difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline could exhibit promising pharmacological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies have indicated that it may interact with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. For instance, preliminary computational studies suggest that the difluoromethoxy-substituted aniline moiety could bind to the active site of certain kinases, potentially inhibiting their activity and thus modulating signaling pathways associated with these diseases.

In addition to its theoretical potential, experimental investigations have begun to explore the pharmacological effects of 2-(difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline. Initial in vitro assays have shown that this compound exhibits moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. The mechanisms underlying these effects are still under investigation, but they likely involve interference with key cellular processes such as proliferation and apoptosis. Furthermore, the compound's ability to cross the blood-brain barrier has been assessed in preclinical models, indicating its potential for treating central nervous system disorders.

The synthesis of 2-(difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods not only improve yield but also enhance scalability, which is crucial for industrial applications.

The structural features of 2-(difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline also make it an attractive scaffold for structure-based drug design. By leveraging high-throughput screening technologies and biophysical techniques such as X-ray crystallography, researchers can identify optimal analogs with enhanced potency and selectivity. This approach has already led to the discovery of several lead compounds that are being further optimized for therapeutic use.

The future prospects for 2-(difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline are promising. Ongoing research aims to elucidate its mechanism of action in greater detail and to explore its potential in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of biological systems continues to grow, compounds like 2-(difluoromethoxy)-4-(4,4-dimethylpiperidin-1-yl)aniline are likely to play a crucial role in the development of next-generation therapeutics.